Cas no 887626-20-2 (Methyl 4-(trifluoromethyl)pyrimidine-2-carboxylate)

Methyl 4-(trifluoromethyl)pyrimidine-2-carboxylate structure

887626-20-2 structure

Product Name:Methyl 4-(trifluoromethyl)pyrimidine-2-carboxylate

CAS No:887626-20-2

MF:C₇H₅F₃N₂O₂

MW:206.122011899948

MDL:MFCD09802249

CID:1091022

Update Time:2025-09-22

Methyl 4-(trifluoromethyl)pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(trifluoromethyl)pyrimidine-2-carboxylate
- Methyl 4-(trifluoromethyl)-2-pyrimidinecarboxylate
- 4-Trifluoromethylpyrimidine-2-carboxylic acid methyl ester
- MDL： MFCD09802249
- Inchi： 1S/C7H5F3N2O2/c1-14-6(13)5-11-3-2-4(12-5)7(8,9)10/h2-3H,1H3
- InChI Key： HNXUGQFBBXTRCQ-UHFFFAOYSA-N
- SMILES： O=C(C1N=C(C(F)(F)F)C=CN=1)OC

Methyl 4-(trifluoromethyl)pyrimidine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M293951-100mg	Methyl 4-(Trifluoromethyl)pyrimidine-2-carboxylate	887626-20-2		100mg	$ 210.00	2022-06-04
TRC	M293951-500mg	Methyl 4-(Trifluoromethyl)pyrimidine-2-carboxylate	887626-20-2		500mg	$ 795.00	2022-06-04
TRC	M293951-1g	Methyl 4-(Trifluoromethyl)pyrimidine-2-carboxylate	887626-20-2		1g	$ 1200.00	2022-06-04
Chemenu	CM277981-1g	Methyl 4-(trifluoromethyl)pyrimidine-2-carboxylate	887626-20-2	95%	1g	$862	2023-02-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC10896-5g	methyl 4-(trifluoromethyl)pyrimidine-2-carboxylate	887626-20-2	95%	5g	$2000	2023-09-07
Matrix Scientific	203261-2.500g	Methyl [4-(trifluoromethyl)pyrimidin-2-yl]carboxylate	887626-20-2		2.500g	$2087.00	2023-09-06
Chemenu	CM277981-1g	Methyl 4-(trifluoromethyl)pyrimidine-2-carboxylate	887626-20-2	95%	1g	$1094	2021-08-18
Enamine	EN300-87475-0.05g	methyl 4-(trifluoromethyl)pyrimidine-2-carboxylate	887626-20-2		0.05g	$443.0	2023-09-01
Enamine	EN300-87475-0.1g	methyl 4-(trifluoromethyl)pyrimidine-2-carboxylate	887626-20-2		0.1g	$464.0	2023-09-01
Enamine	EN300-87475-0.25g	methyl 4-(trifluoromethyl)pyrimidine-2-carboxylate	887626-20-2		0.25g	$485.0	2023-09-01

Methyl 4-(trifluoromethyl)pyrimidine-2-carboxylate Production Method

Production Method 1

785777-87-9

887626-20-2

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Toluene , Hexane ; 15 min, -90 °C
1.2 -
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

Metal-bearing and trifluoromethyl-substituted pyrimidines: generation and functionalization

Schlosser, Manfred; Lefebvre, Olivier; Ondi, Levente, European Journal of Organic Chemistry, 2006, (6), 1593-1598

Production Method 2

2926-29-6

34253-03-7

887626-20-2

1260664-64-9

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide Solvents: Dichloromethane , Water ; 0 °C; 0 °C → 23 °C; 40 h, 23 °C

Reference

Innate C-H trifluoromethylation of heterocycles

Ji, Yining; Brueckl, Tobias; Baxter, Ryan D.; Fujiwara, Yuta; Seiple, Ian B.; et al, Proceedings of the National Academy of Sciences of the United States of America, 2011, 108(35), 14411-14415